
An In-depth Technical Guide to N-(2,5-
dimethoxyphenyl)hexanamide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
N-(2,5-

dimethoxyphenyl)hexanamide

Cat. No.: B270809

Get Quote

Introduction
N-(2,5-dimethoxyphenyl)hexanamide is a chemical compound belonging to the class of N-

substituted aromatic amides. Its structure, featuring a hexanamide chain attached to a

dimethoxy-substituted phenyl ring, suggests potential for investigation in various fields of

chemical research, from medicinal chemistry to materials science. As a relatively

uncharacterized molecule, it represents an opportunity for novel discovery. This guide provides

a comprehensive overview of its known identifiers, predicted properties, a plausible synthetic

route, and a discussion of its potential research applications, designed for researchers,

scientists, and professionals in drug development. While experimental data on this specific

compound is scarce in published literature, this document consolidates available information

and provides expert insights based on established chemical principles.

Chemical Identity and Core Descriptors
Accurate identification is paramount in chemical research. The following are the key molecular

identifiers for N-(2,5-dimethoxyphenyl)hexanamide.
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SMILES (Simplified Molecular-Input Line-Entry

System):CCCCCC(=O)NC1=C(C=CC(=C1)OC)OC[1]

InChIKey (International Chemical Identifier Key):MRMKRNLOPIUEKH-UHFFFAOYSA-N[1]

These identifiers provide an unambiguous representation of the molecule's structure, essential

for database searches and computational modeling.

Physicochemical Properties
The following table summarizes the computed physicochemical properties of N-(2,5-
dimethoxyphenyl)hexanamide, which are valuable for predicting its behavior in various

chemical and biological systems.

Property Value Source

Molecular Formula C14H21NO3 [PubChemLite][1]

Monoisotopic Mass 251.15215 Da [PubChemLite][1]

XlogP (Predicted) 3.2 [PubChemLite][1]

XlogP is a measure of lipophilicity, which can influence properties such as solubility and

membrane permeability.

Proposed Synthesis Protocol
While a specific, peer-reviewed synthesis for N-(2,5-dimethoxyphenyl)hexanamide is not

readily available in the literature, a standard and reliable method for its preparation would be

the acylation of 2,5-dimethoxyaniline with hexanoyl chloride. This is a classic example of

nucleophilic acyl substitution to form an amide bond.

Reaction Scheme:
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Caption: Proposed synthesis of N-(2,5-dimethoxyphenyl)hexanamide.

Step-by-Step Experimental Protocol:
Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and

under an inert atmosphere (e.g., nitrogen or argon), dissolve 2,5-dimethoxyaniline (1.0

equivalent) in an anhydrous aprotic solvent such as dichloromethane (DCM) or

tetrahydrofuran (THF).

Addition of Base: Add a non-nucleophilic base, such as triethylamine or pyridine (1.1 to 1.5

equivalents), to the solution. The base acts as a scavenger for the hydrochloric acid

byproduct.

Acylation: Cool the reaction mixture in an ice bath (0 °C). Slowly add hexanoyl chloride (1.05

equivalents) dropwise to the stirred solution. The slow addition helps to control the

exothermic nature of the reaction.
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Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours.

The progress of the reaction can be monitored by thin-layer chromatography (TLC) until the

starting aniline is consumed.

Work-up: Upon completion, quench the reaction by adding water. Transfer the mixture to a

separatory funnel and extract the aqueous layer with dichloromethane.

Purification: Combine the organic layers and wash sequentially with a dilute acid solution

(e.g., 1M HCl) to remove excess base, followed by a saturated sodium bicarbonate solution

to neutralize any remaining acid, and finally with brine. Dry the organic layer over anhydrous

sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

Final Product: The crude product can be further purified by recrystallization or column

chromatography to yield pure N-(2,5-dimethoxyphenyl)hexanamide.

Structural Characterization
Confirmation of the identity and purity of the synthesized N-(2,5-
dimethoxyphenyl)hexanamide would be achieved through standard analytical techniques.

Although Sigma-Aldrich notes that they do not provide analytical data for this compound, a

researcher would typically perform the following analyses[2].

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR would show characteristic peaks for the aromatic protons, the methoxy groups,

the amide proton, and the aliphatic protons of the hexanoyl chain.

¹³C NMR would provide signals corresponding to each unique carbon atom in the

molecule.

Mass Spectrometry (MS): This would be used to determine the molecular weight of the

compound, with the molecular ion peak corresponding to the calculated monoisotopic mass.

Infrared (IR) Spectroscopy: The IR spectrum would display characteristic absorption bands

for the N-H stretch of the secondary amide, the C=O stretch of the amide carbonyl group,

and C-O stretches of the methoxy groups.
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Potential Research Applications
While specific applications for N-(2,5-dimethoxyphenyl)hexanamide are not documented, its

structural motifs are present in molecules with known biological activity.

Medicinal Chemistry: The 2,5-dimethoxyphenyl moiety is found in a number of psychoactive

compounds and other biologically active molecules. The hexanamide side chain provides

lipophilicity, which can be tuned to modulate pharmacokinetic properties. This compound

could serve as a scaffold or an intermediate in the synthesis of novel therapeutic agents.

Materials Science: Aromatic amides can exhibit interesting properties such as self-assembly

and hydrogen bonding, which are relevant in the development of novel polymers and

functional materials.

Safety and Handling
As N-(2,5-dimethoxyphenyl)hexanamide is a relatively uncharacterized compound, it should

be handled with care in a laboratory setting. Standard personal protective equipment (PPE),

including safety glasses, gloves, and a lab coat, should be worn. Work should be conducted in

a well-ventilated fume hood. For related compounds, such as N-(2,5-

dimethoxyphenyl)acetamide, GHS hazard statements indicate it may be harmful if

swallowed[3].

Conclusion
N-(2,5-dimethoxyphenyl)hexanamide is a chemical compound with established structural

identifiers but limited published experimental data. This guide has provided a comprehensive

overview of its known characteristics and a robust, plausible protocol for its synthesis based on

fundamental principles of organic chemistry. The information presented here serves as a

valuable resource for researchers interested in exploring the properties and potential

applications of this and related molecules. Further experimental work is necessary to fully

characterize its chemical and biological properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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